Cas no 1160253-93-9 (2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride)
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-ISOPROPOXYPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
- STL197001
- BBL014592
- R7088
- 6-methyl-2-[3-(propan-2-yloxy)phenyl]quinoline-4-carbonyl chloride
- 4-quinolinecarbonyl chloride, 6-methyl-2-[3-(1-methylethoxy)phenyl]-
- 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride
-
- MDL: MFCD03421171
- Inchi: 1S/C20H18ClNO2/c1-12(2)24-15-6-4-5-14(10-15)19-11-17(20(21)23)16-9-13(3)7-8-18(16)22-19/h4-12H,1-3H3
- InChI Key: MLWHKJPGPBIIOL-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C2C=CC=C(C=2)OC(C)C)N=C2C=CC(C)=CC2=1)=O
Computed Properties
- Exact Mass: 339.103
- Monoisotopic Mass: 339.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 491.1±45.0 °C at 760 mmHg
- Flash Point: 250.8±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I248160-250mg |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | I248160-500mg |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | I248160-1000mg |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 1g |
$ 720.00 | 2022-06-04 | ||
| abcr | AB378590-500 mg |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 500MG |
€254.60 | 2022-06-10 | ||
| abcr | AB378590-1 g |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 1g |
€306.00 | 2022-06-10 | ||
| abcr | AB378590-5 g |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 5g |
€852.00 | 2022-06-10 | ||
| Chemenu | CM265558-1g |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 97% | 1g |
$296 | 2022-06-14 | |
| Chemenu | CM265558-5g |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride |
1160253-93-9 | 97% | 5g |
$711 | 2021-08-18 | |
| abcr | AB378590-500mg |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride; . |
1160253-93-9 | 500mg |
€269.00 | 2025-04-22 | ||
| abcr | AB378590-1g |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride; . |
1160253-93-9 | 1g |
€317.00 | 2025-04-22 |
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride
Introduction to 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-93-9)
2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications. This compound, identified by the CAS number 1160253-93-9, belongs to the quinoline derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of both an isopropoxyphenyl group and a carbonyl chloride moiety in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The structural framework of 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride incorporates a quinoline core, which is a heterocyclic aromatic compound known for its role in various pharmacological applications. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anti-inflammatory properties. The introduction of the isopropoxyphenyl group at the 3-position of the quinoline ring enhances the compound's lipophilicity and binding affinity to biological targets, while the carbonyl chloride functionality at the 4-position provides a reactive site for further chemical modifications.
In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with enhanced pharmacological profiles. The compound 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride has emerged as a promising candidate in this context. Its unique structural attributes make it an ideal scaffold for designing molecules that can interact with specific biological pathways. For instance, studies have suggested that quinoline derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action.
One of the most compelling aspects of 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride is its potential application in the synthesis of biologically active molecules. The carbonyl chloride group is particularly noteworthy as it can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity has been exploited in the development of novel therapeutic agents targeting various diseases. Researchers have leveraged this compound to synthesize derivatives with improved solubility, stability, and bioavailability, which are essential factors for successful drug candidates.
The pharmaceutical industry has shown particular interest in quinoline derivatives due to their historical success in treating infectious diseases. However, the quest for newer, more effective compounds continues to drive innovation in this area. 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride represents a forward-thinking approach to drug discovery by combining established pharmacophores with innovative chemical modifications. Its molecular design aligns with current trends in medicinal chemistry, where maximizing target engagement while minimizing side effects is paramount.
Recent advancements in computational chemistry have further enhanced the utility of 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing next-generation drugs. These studies highlight the compound's potential as a lead molecule in therapeutic development. By integrating experimental data with computational predictions, researchers can optimize the structure of this compound to achieve desired pharmacological outcomes.
The synthesis of 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The process typically begins with the preparation of key intermediates such as 3-isopropoxybenzaldehyde and 6-methylquinoline, followed by their coupling via condensation reactions. The introduction of the carbonyl chloride group is achieved through chlorination techniques, which require careful control to ensure high yield and purity.
In conclusion, 2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-93-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.
1160253-93-9 (2-(3-Isopropoxyphenyl)-6-methylquinoline-4-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)